3-Fluoro-4-(2-hydroxyethyl)phenol

• Molecular Formula: C8H9FO2
• Molecular Weight: 156.15 g/mol
• IUPAC Name: 3-fluoro-4-(2-hydroxyethyl)phenol
• InChI: InChI=1S/C8H9FO2/c9-8-5-7(11)2-1-6(8)3-4-10/h1-2,5,10-11H,3-4H2
• InChI Key: LZPDMBMKDGLDMO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1O)F)CCO

Description

3-Fluoro-4-(2-hydroxyethyl)phenol is a useful research compound. Its molecular formula is C8H9FO2 and its molecular weight is 156.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Borane-tetrahydrofuran complex (1.0 M solution in THF, 22 ml, 0.02200 mol) was added dropwise to the solution of (2-fluoro-4-hydroxyphenyl)acetic acid (P. C. Belanger et al. EP 106565 B1, 2.27 g, 0.01145 mol) in dry THF (40 ml) under nitrogen at −10° C., and the resulting solution was stirred for 2 h at −10° C. Water was added and the product was extracted into ethyl acetate. The combined extracts were washed with water, dried and evaporated in vacuo to give the product. 1H NMR (400 MHz, DMSO-d6): 2.62 (2H, t, 3J=7.2 Hz), 3.50 (2H, m), 4.63 (1H, t, 3J=5.4 Hz, —CH2OH), 6.47-6.53 (2H, m), 7.06 (1H, t, 3JHH=4JHF=8.5 Hz), 9.60 (1H, s, ArOH).